![molecular formula C6HMgN3O8 B084533 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) CAS No. 13255-27-1](/img/structure/B84533.png)
1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1)
Overview
Description
1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1), also known as Magnesium Picrate, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is highly explosive and sensitive to shock, heat, and friction. This compound has been extensively studied due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate is not well understood. However, it is believed that it acts by releasing energy in the form of heat and gas upon initiation. This energy release results in the rapid expansion of gases, which causes an explosion.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate. However, it is known that exposure to this compound can cause skin irritation, respiratory problems, and eye damage. It is highly toxic and should be handled with extreme care.
Advantages and Limitations for Lab Experiments
1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate has several advantages and limitations for lab experiments. One advantage is its high sensitivity, which makes it useful for detecting small amounts of metals. Additionally, it has a relatively low cost and is readily available. However, its explosive nature makes it dangerous to handle and requires specialized equipment and training.
Future Directions
There are several future directions for the study of 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate. One area of research is the development of safer and more effective explosives. Another area of research is the use of 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate as a model compound for studying the properties of other explosives. Additionally, the potential applications of 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate in the field of analytical chemistry and metal detection warrant further investigation.
In conclusion, 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate is a highly explosive compound that has been extensively studied in scientific research. Its unique properties and potential applications in various fields make it a valuable compound for further investigation. However, its explosive nature requires careful handling and specialized equipment. Future research on 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate has the potential to lead to the development of safer and more effective explosives, as well as new applications in analytical chemistry and metal detection.
Scientific Research Applications
1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate has been used in various scientific research applications. It has been used as a primary explosive in the production of detonators and other explosives. It has also been used as a reagent in analytical chemistry for the detection of metals such as lead and copper. Additionally, 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) Picrate has been used as a model compound for studying the properties of other explosive materials.
properties
IUPAC Name |
magnesium;2,4,6-trinitrobenzene-1,3-diolate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3N3O8.Mg/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVYSURDBVCQFBV-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Mg+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HMgN3O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7065386 | |
Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7065386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals; Water or Solvent Wet Solid | |
Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
CAS RN |
13255-27-1 | |
Record name | Magnesium styphnate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013255271 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7065386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Magnesium 2,4,6-trinitroresorcinolate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.937 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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